Cas no 2679832-34-7 (rac-(3aR,7aR)-2-acetyl-octahydropyrano3,4-cpyrrole-3a-carboxylic acid)

• Product Name: rac-(3aR,7aR)-2-acetyl-octahydropyrano3,4-cpyrrole-3a-carboxylic acid
• CAS No: 2679832-34-7
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5645668
• PubChem ID: 165915565
• Update Time: 2025-10-28

rac-(3aR,7aR)-2-acetyl-octahydropyrano3,4-cpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aR)-2-acetyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylic acid
• 2679832-34-7
• EN300-28273315
• rac-(3aR,7aR)-2-acetyl-octahydropyrano3,4-cpyrrole-3a-carboxylic acid

• Inchi： 1S/C10H15NO4/c1-7(12)11-4-8-2-3-15-6-10(8,5-11)9(13)14/h8H,2-6H2,1H3,(H,13,14)/t8-,10+/m0/s1
• InChI Key： WXMGBIYPDCDRNC-WCBMZHEXSA-N
• SMILES： O1CC[C@H]2CN(C(C)=O)C[C@@]2(C(=O)O)C1

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3aR,7aR)-2-acetyl-octahydropyrano3,4-cpyrrole-3a-carboxylic acid

Rac-(3aR,7aR)-2-Acetyl-Octahydropyrano[3,4-C]pyrrole-3a-Carboxylic Acid: A Comprehensive Overview

The compound rac-(3aR,7aR)-2-acetyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylic acid (CAS No. 2679832-34-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic compounds, characterized by its unique structure that combines a pyrrole ring fused with an octahydro-pyrano system. The presence of the acetyl group and carboxylic acid functional groups further enhances its chemical versatility and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as enantioselective catalysis and stereoselective ring-forming reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The octahydropyrano[3,4-c]pyrrole core structure is particularly intriguing due to its ability to form stable conformations, making it an ideal candidate for studying molecular recognition and binding interactions.

One of the most promising applications of rac-(3aR,7aR)-2-acetyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylic acid lies in the field of medicinal chemistry. Researchers have demonstrated that this compound exhibits potent bioactivity against various enzymatic targets, including kinases and proteases. Its ability to modulate these enzymes makes it a valuable lead compound for the development of novel therapeutic agents. Furthermore, the carboxylic acid group at position 3a provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The rigid bicyclic structure of octahydropyrano[3,4-c]pyrrole allows for the formation of ordered molecular assemblies, which are essential for designing advanced materials such as liquid crystals and self-healing polymers. Recent studies have explored the use of this compound as a building block for constructing supramolecular architectures with tailored mechanical and electronic properties.

The synthesis of rac-(3aR,7aR)-2-acetyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylic acid involves a multi-step process that requires meticulous control over stereochemistry. Key steps include the formation of the pyrrole ring through cyclization reactions and subsequent functionalization to introduce the acetyl and carboxylic acid groups. The use of chiral catalysts has been instrumental in achieving high enantiomeric excess (ee) during these transformations, ensuring the production of optically pure compounds.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and X-ray crystallography have provided unprecedented insights into the structural properties of this compound. These studies have revealed that the octahydro-pyrano system adopts a chair-like conformation, which is critical for understanding its reactivity and interactions with biological targets.

Looking ahead, ongoing research is focused on expanding the functional group diversity of rac-(3aR,7aR)-2-acetyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylic acid while maintaining its core structural integrity. This includes exploring methods to introduce additional stereocenters or electron-withdrawing groups to enhance its bioavailability and selectivity. Collaborative efforts between chemists and biologists are also underway to assess its potential as a lead compound in treating diseases such as cancer and neurodegenerative disorders.

In conclusion, rac-(3aR,7aR)-2-acetyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylic acid (CAS No. 2679832-34-7) represents a fascinating example of how advances in synthetic chemistry can unlock new possibilities in drug discovery and materials science. Its unique structure and functional groups make it a versatile molecule with immense potential for future innovations across multiple disciplines.